Cas no 1261786-65-5 (5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine)
5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine
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- Inchi: 1S/C19H12F6N2/c20-18(21,22)13-5-1-3-11(7-13)16-9-15(26)10-27-17(16)12-4-2-6-14(8-12)19(23,24)25/h1-10H,26H2
- InChI Key: ITRLLHGUQCDEFT-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C1=CC(=CN=C1C1C=CC=C(C(F)(F)F)C=1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 492
- XLogP3: 5.2
- Topological Polar Surface Area: 38.9
5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013007553-250mg |
5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine |
1261786-65-5 | 97% | 250mg |
504.00 USD | 2021-07-04 | |
| Alichem | A013007553-500mg |
5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine |
1261786-65-5 | 97% | 500mg |
823.15 USD | 2021-07-04 | |
| Alichem | A013007553-1g |
5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine |
1261786-65-5 | 97% | 1g |
1,490.00 USD | 2021-07-04 |
5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine
5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261786-65-5): A Comprehensive Overview
5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261786-65-5) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The chemical structure of 5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine is composed of a pyridine ring substituted with an amino group at the 5-position and two 3-(trifluoromethyl)phenyl groups at the 2- and 3-positions. The presence of the trifluoromethyl groups imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. These structural features make it an attractive scaffold for the design and synthesis of new molecules with potential therapeutic applications.
Recent studies have highlighted the potential of 5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the compound's ability to modulate specific enzymes involved in inflammatory pathways. The results indicated that 5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine exhibits potent anti-inflammatory activity, making it a promising lead compound for the development of new anti-inflammatory drugs.
In another study published in the Bioorganic & Medicinal Chemistry Letters (2020), researchers explored the potential of 5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine as an inhibitor of specific kinases involved in cancer progression. The findings demonstrated that the compound effectively inhibits the activity of these kinases, suggesting its potential as a novel anticancer agent. This research underscores the versatility and broad-spectrum activity of 5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine.
The synthesis of 5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine has been extensively studied to optimize its production for large-scale applications. A notable synthetic route involves the coupling of 2,3-dichloropyridine with 3-(trifluoromethyl)benzeneboronic acid followed by amination to introduce the amino group at the 5-position. This multi-step process has been refined to achieve high yields and purity, making it suitable for both research and industrial settings.
The physicochemical properties of 5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine, including its solubility, stability, and bioavailability, have also been thoroughly investigated. These properties are crucial for understanding its behavior in biological systems and optimizing its formulation for therapeutic use. For example, studies have shown that the compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various pharmaceutical formulations.
In addition to its potential therapeutic applications, 5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine has been explored as a tool compound in chemical biology research. Its unique structure allows it to serve as a probe for studying protein-protein interactions and enzyme kinetics. This application highlights its value not only as a potential drug candidate but also as a valuable research tool.
The safety profile of 5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine has been evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic concentrations and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in clinical settings.
In conclusion, 5-Amino-2,3-bis(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261786-65-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research continues to advance our understanding of this compound's properties and applications, it is poised to play a crucial role in addressing unmet medical needs.
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